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Compound of Interest

Compound Name:
2-Chloro-isonicotinic acid

hydrazide

Cat. No.: B1267567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and

biological properties of 2-Chloro-isonicotinic acid hydrazide. It includes detailed

experimental protocols, quantitative data summaries, and visualizations of its proposed

mechanism of action, designed to support research and development in medicinal chemistry

and drug discovery.

Core Properties
2-Chloro-isonicotinic acid hydrazide is a derivative of isonicotinic acid hydrazide (isoniazid),

a first-line antitubercular drug.[1] The introduction of a chlorine atom at the 2-position of the

pyridine ring modifies its physicochemical and biological properties.

Physicochemical Properties
Quantitative physicochemical data for 2-Chloro-isonicotinic acid hydrazide is not readily

available in public databases. The following table summarizes known and estimated properties.
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Property Value Source/Method

Molecular Formula C₆H₆ClN₃O [1]

Molecular Weight 171.58 g/mol [1]

CAS Number 58481-04-2 [1]

Appearance Crystalline Powder Commercial Supplier Data

Melting Point 170-175 °C Commercial Supplier Data

Solubility
Moderately soluble in water

and organic solvents.
[2] (analog)

pKa Data not available -

LogP Data not available -

Spectral and Analytical Data
Detailed spectral data for 2-Chloro-isonicotinic acid hydrazide is not widely published. Data

for the precursor, 2-chloroisonicotinic acid, and related hydrazides are available and can be

used as a reference for characterization.

Expected Spectral Characteristics:

¹H NMR: Signals corresponding to the protons on the pyridine ring and the hydrazide group.

¹³C NMR: Resonances for the carbon atoms of the pyridine ring and the carbonyl group.

IR Spectroscopy: Characteristic peaks for N-H stretching (hydrazide), C=O stretching

(amide), and C-Cl stretching.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound.

Synthesis and Purification
The primary route for the synthesis of 2-Chloro-isonicotinic acid hydrazide is through the

reaction of a 2-chloroisonicotinic acid derivative (such as the acid chloride or an ester) with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C28056066&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C28056066&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C28056066&Mask=200
https://www.rsc.org/suppdata/cc/c3/c3cc44122a/c3cc44122a.pdf
https://www.benchchem.com/product/b1267567?utm_src=pdf-body
https://www.benchchem.com/product/b1267567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydrazine hydrate.[1]

Synthesis of 2-Chloroisonicotinic Acid (Precursor)
A common method for the preparation of 2-chloroisonicotinic acid involves the chlorination of a

suitable precursor followed by selective dechlorination.[3]

Chlorination: Citrazinic acid is reacted with a chlorinating agent such as triphosgene in the

presence of a catalyst like tetramethylammonium chloride at elevated temperatures (120-145

°C) for 10-12 hours to yield 2,6-dichloro-isonicotinic acid.[3]

Directed Dechlorination: The resulting 2,6-dichloro-isonicotinic acid undergoes a directed

dechlorination reaction with hydrazine hydrate at 45-65 °C.[3]

Work-up: Excess hydrazine hydrate is removed, and the residue is dissolved in water. The

solution is heated to 95-100 °C, and an aqueous solution of copper sulfate is slowly added.

The pH is then adjusted to 9-12 with a base (e.g., NaOH).[3]

Isolation: After filtration and cooling, the solution is acidified to precipitate 2-chloroisonicotinic

acid.[3]

Synthesis of 2-Chloro-isonicotinic Acid Hydrazide
The following is a generalized protocol based on common methods for hydrazide synthesis.

Esterification (Optional): 2-Chloroisonicotinic acid can be converted to its methyl or ethyl

ester by refluxing with the corresponding alcohol in the presence of a catalytic amount of

strong acid (e.g., H₂SO₄).

Hydrazinolysis: The 2-chloroisonicotinic acid ester (1 equivalent) is dissolved in a suitable

solvent such as ethanol. Hydrazine hydrate (1.5-2 equivalents) is added, and the mixture is

refluxed for 4-6 hours.[4]

Isolation and Purification: The reaction mixture is cooled, and the precipitated solid is

collected by filtration. The crude product is washed with cold water and can be purified by

recrystallization from a suitable solvent like ethanol to yield pure 2-Chloro-isonicotinic acid
hydrazide.[4]
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Synthesis Workflow for 2-Chloro-isonicotinic Acid Hydrazide
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Caption: Synthesis workflow of 2-Chloro-isonicotinic acid hydrazide.

Biological Activity and Mechanism of Action
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The primary biological activity of 2-Chloro-isonicotinic acid hydrazide is its potential as an

antitubercular agent.[1]

Antitubercular Activity
Quantitative structure-activity relationship (QSAR) studies on a series of 2-substituted

isonicotinic acid hydrazides have been conducted. The antitubercular activity is typically

evaluated by determining the Minimum Inhibitory Concentration (MIC) against Mycobacterium

tuberculosis.

Compound Substituent (R)
MIC (μg/mL) vs. M.
tuberculosis H37Rv

Isoniazid H 0.05

2-Chloro-isonicotinic acid

hydrazide
Cl 0.2

2-Methyl-isonicotinic acid

hydrazide
CH₃ 0.4

2-Ethyl-isonicotinic acid

hydrazide
C₂H₅ 1.6

Data from Seydel et al., 1976

Preparation of Drug Solutions: A stock solution of 2-Chloro-isonicotinic acid hydrazide is

prepared in a suitable solvent (e.g., DMSO) and then serially diluted in culture medium (e.g.,

Middlebrook 7H9 broth) to obtain a range of concentrations.

Inoculum Preparation: A standardized inoculum of Mycobacterium tuberculosis H37Rv is

prepared to a specific turbidity, corresponding to a known bacterial density.

Incubation: The drug dilutions are inoculated with the bacterial suspension and incubated at

37 °C for a defined period (typically 7-14 days).

MIC Determination: The MIC is defined as the lowest concentration of the compound that

completely inhibits the visible growth of the bacteria.
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Proposed Mechanism of Action
The mechanism of action of 2-Chloro-isonicotinic acid hydrazide is believed to be analogous

to that of isoniazid.[5] It is a prodrug that requires activation by the mycobacterial catalase-

peroxidase enzyme, KatG.[5][6]

The activation process involves the oxidation of the hydrazide moiety, leading to the formation

of a reactive isonicotinoyl radical. This radical then covalently attaches to NAD⁺ to form an

isonicotinoyl-NAD adduct.[5] This adduct acts as a potent inhibitor of the enoyl-acyl carrier

protein reductase (InhA), an essential enzyme in the mycolic acid biosynthesis pathway.[5] The

inhibition of InhA disrupts the formation of the mycobacterial cell wall, leading to bacterial cell

death. The reactivity of the pyridine nitrogen atom is considered essential for this biological

activity.[5]
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Proposed Mechanism of Action of 2-Chloro-isonicotinic Acid Hydrazide
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Caption: Proposed activation and inhibitory pathway of 2-Chloro-isonicotinic acid hydrazide.
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Other Applications
Besides its potential as an antitubercular agent, 2-Chloro-isonicotinic acid hydrazide serves

as a versatile intermediate in organic synthesis for the creation of various heterocyclic

compounds, including hydrazones, quinazolines, and Schiff bases.[7] It has also been utilized

as an organocatalyst in multi-component reactions for the synthesis of pyranopyrazoles.[1]

Conclusion
2-Chloro-isonicotinic acid hydrazide is a compound of significant interest in medicinal

chemistry, particularly in the context of developing new antitubercular agents. Its mechanism of

action, analogous to isoniazid, provides a solid foundation for further investigation and

derivatization to improve efficacy and overcome drug resistance. This guide provides essential

technical information to aid researchers in their exploration of this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-isonicotinic
Acid Hydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267567#2-chloro-isonicotinic-acid-hydrazide-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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